Cas no 2034541-42-7 (N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 2034541-42-7
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5353422
• Update Time: 2025-10-29

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-5-phenylisoxazole-3-carboxamide
• N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C19H19N3O2S/c23-19(16-11-18(24-21-16)14-5-2-1-3-6-14)20-12-17(22-8-4-9-22)15-7-10-25-13-15/h1-3,5-7,10-11,13,17H,4,8-9,12H2,(H,20,23)
• InChI Key： WVZCDNUESSHTIC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=C(C2C=CC=CC=2)ON=1)=O)N1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 454
• XLogP3: 3
• Topological Polar Surface Area: 86.6

Additional information on N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide

N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034541-42-7) is a novel chemical compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, with its unique structural features, presents a promising avenue for research and development. In this article, we delve into its properties, potential applications, and the latest market trends surrounding this intriguing molecule.

The molecular structure of N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide combines an azetidine ring, a thiophene moiety, and a phenyl-oxazole scaffold, making it a versatile candidate for various pharmacological applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator in therapeutic areas such as central nervous system (CNS) disorders and inflammatory diseases. The presence of the thiophene ring, known for its electron-rich properties, enhances the compound's binding affinity to biological targets.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest small-molecule inhibitors for CNS disorders?" This compound, with its azetidine-thiophene-oxazole hybrid structure, aligns perfectly with this research trend. Its potential to cross the blood-brain barrier (BBB) makes it a subject of intense study for conditions like neurodegenerative diseases and chronic pain. Recent studies have highlighted its role in modulating specific G-protein-coupled receptors (GPCRs), which are critical targets in modern drug discovery.

Another hot topic in the pharmaceutical industry is the search for novel heterocyclic compounds with improved pharmacokinetic properties. N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide stands out due to its balanced lipophilicity and water solubility, which are essential for oral bioavailability. Researchers are also exploring its potential as a lead compound for the development of next-generation therapeutics.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves the strategic assembly of its azetidine and thiophene components, followed by coupling with the phenyl-oxazole carboxamide. This process has been optimized to achieve high yields and purity, making it feasible for large-scale production. The compound's stability under physiological conditions further enhances its appeal for preclinical and clinical studies.

Market analysts have noted a growing demand for innovative small-molecule drugs, particularly those targeting orphan diseases and rare genetic disorders. N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide is well-positioned to meet this demand, given its unique mechanism of action and therapeutic potential. Pharmaceutical companies are increasingly investing in structure-activity relationship (SAR) studies to optimize its efficacy and safety profile.

In conclusion, N-[2-(Azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-5-phenyl-1,2-oxazole-3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its multifunctional structure, combined with its potential applications in CNS disorders and inflammatory diseases, makes it a compound of high interest. As research progresses, this molecule could pave the way for new therapeutic breakthroughs, addressing some of the most pressing medical challenges of our time.